Cas no 920270-34-4 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-heptyl-2-methyl-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 4'-heptyl-2-methyl-
• CAS No: 920270-34-4
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 758859
• PubChem ID: 25259039
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxylic acid, 4'-heptyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 4'-heptyl-2-methyl-
• 4-(4-heptylphenyl)-3-methylbenzoic acid
• CHEMBL510735
• 920270-34-4
• DTXSID20649511
• 4'-Heptyl-2-methyl[1,1'-biphenyl]-4-carboxylic acid

• Inchi： 1S/C21H26O2/c1-3-4-5-6-7-8-17-9-11-18(12-10-17)20-14-13-19(21(22)23)15-16(20)2/h9-15H,3-8H2,1-2H3,(H,22,23)
• InChI Key： FOWFCXWOMTYHOZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)C1C=CC(=CC=1)CCCCCCC)=O

Computed Properties

• Exact Mass: 310.193280068g/mol
• Monoisotopic Mass: 310.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 37.3Ų